Cas no 941604-37-1 (Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate)

• Product Name: Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate
• CAS No: 941604-37-1
• MF: C₁₇H₂₂BrN₃O₃
• MW: 396.278883457184
• CID: 4822850
• Update Time: 2025-06-11

Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 6-BROMO-2-OXO-2,4-DIHYDRO-1H-SPIRO[[1,8]NAPHTHYRIDINE-3,4'-PIPERIDINE]-1'-CARBOXYLATE
• tert-butyl 6-bromo-2-oxospiro[1,4-dihydro-1,8-naphthyridine-3,4'-piperidine]-1'-carboxylate
• Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate

• Inchi： 1S/C17H22BrN3O3/c1-16(2,3)24-15(23)21-6-4-17(5-7-21)9-11-8-12(18)10-19-13(11)20-14(17)22/h8,10H,4-7,9H2,1-3H3,(H,19,20,22)
• InChI Key： DSKMWXKOBHNDOJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CC1(C(N2)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 512
• XLogP3: 2.3
• Topological Polar Surface Area: 71.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate

Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 941604-37-1): A Comprehensive Overview

Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate, identified by its CAS number 941604-37-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic family, characterized by its unique structural framework that integrates two heterocyclic rings through a single carbon atom. The presence of bromine and carboxylate functional groups, along with its spiro configuration, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 941604-37-1) consists of a spirocyclic core composed of a naphthyridine ring system linked to a piperidine moiety. The naphthyridine ring is further functionalized with a bromine atom at the 6-position and an oxo group at the 2-position, enhancing its reactivity and potential for derivatization. The presence of a tert-butyl carboxylate group at the 1'-position provides stability while allowing for further chemical transformations.

In recent years, spirocyclic compounds have emerged as promising candidates in drug discovery due to their unique structural properties and enhanced binding affinities. The spiro configuration in Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 941604-37-1) contributes to its rigidity and optimal spatial orientation, which can be critical for interactions with biological targets. This structural feature has been leveraged in the design of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in numerous diseases, including cancer. The naphthyridine-piperidine core structure of Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 941604-37-1) is highly reminiscent of known kinase inhibitors, suggesting that it may exhibit inhibitory activity against these enzymes. Preliminary studies have indeed shown promising results in vitro, where this compound demonstrated potent inhibition of specific kinases associated with cancer cell proliferation.

The bromine substituent at the 6-position of the naphthyridine ring is particularly noteworthy as it serves as a handle for further chemical modifications. This allows researchers to introduce additional functional groups or linkers that can enhance binding affinity or target specificity. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions around the spirocycle. Such modifications have been successfully used to develop more selective kinase inhibitors with improved pharmacokinetic properties.

The tert-butyl carboxylate group at the 1'-position not only provides stability but also serves as a site for solubility enhancement or prodrug development. By converting this group into other functional forms such as esters or amides, researchers can modulate the solubility and bioavailability of the compound. This approach has been widely used in drug development to improve oral bioavailability and tissue distribution.

Recent advancements in computational chemistry have also played a pivotal role in understanding the binding interactions of Tert-butyl 6-bromo-2-oxo-2,4-dihydro-1H-spiro[[1,8]naphthyridine-3,4'-piperidine]-1'-carboxylate (CAS No. 941604-37-1) with biological targets. Molecular docking studies have been conducted to predict how this compound interacts with kinase active sites and other potential therapeutic targets. These studies have provided valuable insights into key interactions such as hydrogen bonding and hydrophobic contacts that contribute to its binding affinity.

In addition to its potential as a kinase inhibitor, Tert-butyl 6-bromo-2-oxyo